Benzoic acid, 4-(2-propynyloxy)-, 2-propynyl ester

• CAS RN: 61747-71-5
• Molecular Formula: C13H10O3
• Molecular Weight: 214.22 g/mol
• IUPAC Name: prop-2-ynyl 4-prop-2-ynoxybenzoate
• InChI: InChI=1S/C13H10O3/c1-3-9-15-12-7-5-11(6-8-12)13(14)16-10-4-2/h1-2,5-8H,9-10H2
• InChI Key: LPGCRUAGNZNMJG-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC=C(C=C1)C(=O)OCC#C

Description

Benzoic acid, 4-(2-propynyloxy)-, 2-propynyl ester is a useful research compound. Its molecular formula is C13H10O3 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8.0 g. of p-hydroxybenzoic acid, 125 ml. dimethylformamide, 13.0 g. of propargyl chloride and 24.0 g. of anhydrous potassium carbonate is heated at 75° for 32 hours and then is allowed to stand at room temperature for 3 days. Ether (150 ml.), pentane (100 ml.) and water (100 ml.) is added, the organic layer is separated and washed in turn with water (2 × 50 ml.) and saturated aqueous sodium chloride (1 × 50 ml.) and then is dried over calcium sulfate. Solvent is removed by rotary evaporation to yield propargyl 4-propargyloxybenzoate, m.p. 44.5-45.